4-Chloro-2-ethoxypyridine
Overview
Description
4-Chloro-2-ethoxypyridine is a heterocyclic compound with a molecular formula of C7H8ClNO . It has a molecular weight of 157.6 . The compound is typically stored at temperatures between 0-8°C .
Synthesis Analysis
The synthesis of 4-Chloro-2-ethoxypyridine involves regioselective lithiation of 3-chloro-2-ethoxypyridine and a related 2-thio-derivative followed by treatment with aryl- and alkylmagnesium halides as well as magnesium thiolates at -78°C . This process produces 3,4-pyridynes during heating to 75°C .
Molecular Structure Analysis
The InChI code for 4-Chloro-2-ethoxypyridine is 1S/C7H8ClNO/c1-2-10-7-5-6 (8)3-4-9-7/h3-5H,2H2,1H3 . The compound’s linear formula is C7H8CLNO .
Physical And Chemical Properties Analysis
4-Chloro-2-ethoxypyridine has a molecular weight of 157.6 . It is typically stored at temperatures between 0-8°C .
Scientific Research Applications
Regioselective Difunctionalization of Pyridines
4-Chloro-2-ethoxypyridine: is utilized in the regioselective difunctionalization of pyridines via 3,4-pyridynes . This process involves the regioselective lithiation of 4-Chloro-2-ethoxypyridine, followed by treatment with various reagents to produce 3,4-pyridynes. These intermediates are crucial for synthesizing 2,3,4-trisubstituted pyridines, which are valuable in various chemical syntheses.
Synthesis of Trifluoromethylpyridines
This compound serves as a key intermediate in the synthesis of trifluoromethylpyridines (TFMP) . TFMP derivatives are significant in the agrochemical and pharmaceutical industries due to their unique physicochemical properties. They play a crucial role in the protection of crops from pests and are found in several pharmaceutical and veterinary products.
Pharmaceutical Intermediates
The regioselective difunctionalization method using 4-Chloro-2-ethoxypyridine has been adapted to prepare key intermediates for pharmaceuticals such as (±)-paroxetine , an antidepressant medication. This showcases the compound’s importance in the development of therapeutic agents.
Safety and Hazards
The safety information for 4-Chloro-2-ethoxypyridine includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust), P305+351+338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P302+352 (IF ON SKIN: Wash with plenty of water) .
Mechanism of Action
Target of Action
The primary target of 4-Chloro-2-ethoxypyridine is the 3,4-pyridyne intermediates . These intermediates are highly unsaturated and offer a unique possibility of adjacent regioselective double functionalization .
Mode of Action
The compound interacts with its targets through a process known as regioselective lithiation . This involves the treatment of 3-chloro-2-ethoxypyridine with aryl- and alkylmagnesium halides as well as magnesium thiolates at -78 °C . This process produces 3,4-pyridynes during heating to 75 °C . The regioselective addition of the Grignard moiety in position 4 followed by an electrophilic quench in position 3 leads to various 2,3,4-trisubstituted pyridines .
Biochemical Pathways
The biochemical pathway affected by 4-Chloro-2-ethoxypyridine involves the regioselective metalation of pyridines . This pathway is broadly used and leads to the production of highly decorated pyridines .
Result of Action
The result of the action of 4-Chloro-2-ethoxypyridine is the production of various 2,3,4-trisubstituted pyridines . These compounds are produced through the regioselective addition of the Grignard moiety in position 4 followed by an electrophilic quench in position 3 .
Action Environment
The action of 4-Chloro-2-ethoxypyridine is influenced by environmental factors such as temperature. For instance, the production of 3,4-pyridynes occurs during heating to 75 °C . Other factors that could influence the compound’s action, efficacy, and stability include the presence of other chemical agents and the pH of the environment.
properties
IUPAC Name |
4-chloro-2-ethoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO/c1-2-10-7-5-6(8)3-4-9-7/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOSONVLDQZMCBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CC(=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649902 |
Source
|
| Record name | 4-Chloro-2-ethoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-ethoxypyridine | |
CAS RN |
856851-45-1 |
Source
|
| Record name | 4-Chloro-2-ethoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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